Cas no 2137651-29-5 (5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one)

• Product Name: 5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one
• CAS No: 2137651-29-5
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6599069
• PubChem ID: 165856011
• Update Time: 2025-11-06

5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one
• 2137651-29-5
• EN300-763916

• Inchi： 1S/C11H18N4O/c1-8(2)15-7-10(5-13-15)14-6-9(12)3-4-11(14)16/h5,7-9H,3-4,6,12H2,1-2H3
• InChI Key： LOKCMERCTCKGDZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CN1C1C=NN(C(C)C)C=1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.2Ų

Additional information on 5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one

Research Briefing on 5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one (CAS: 2137651-29-5)

The compound 5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one (CAS: 2137651-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one, which contribute to its pharmacological properties. The compound's piperidin-2-one core, coupled with the propan-2-yl-substituted pyrazole moiety, has been shown to interact with specific biological targets, making it a promising scaffold for drug development. Researchers have employed advanced synthetic methodologies, including multi-step organic synthesis and catalytic reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one exhibits notable activity against certain enzyme systems and receptor targets. For instance, preliminary data suggest its potential as an inhibitor of kinases involved in inflammatory pathways, which could have implications for treating autoimmune diseases. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, are currently under investigation to assess its suitability for clinical development.

One of the key challenges in the research of this compound is its selectivity and off-target effects. Recent publications have addressed this issue by exploring structural analogs and derivatives to enhance specificity while maintaining efficacy. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications, providing insights into the molecular interactions that govern its biological activity.

Looking ahead, the potential applications of 5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one extend beyond its current scope. Ongoing research is investigating its utility in oncology, neurodegenerative diseases, and infectious diseases, leveraging its versatile chemical framework. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into preclinical and clinical trials.

In conclusion, 5-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-2-one represents a promising candidate in the realm of medicinal chemistry. Its unique structural attributes and demonstrated biological activity underscore its potential as a therapeutic agent. Future research will likely focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail, paving the way for its eventual application in human health.